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Compound of Interest

Compound Name: (2r)-2-(3,4-Dichlorophenyl)oxirane

Cat. No.: B2813805 Get Quote

Disclaimer: This document provides a technical guide on the safety and handling of (2r)-2-(3,4-
Dichlorophenyl)oxirane. Due to the limited availability of specific safety and toxicological data

for this compound, this guide is primarily based on information available for the closely related

analogue, 2-(2,4-dichlorophenyl)oxirane (CAS Number: 13692-15-4). It is imperative that this

information is used as a guideline only and that all laboratory and handling procedures are

conducted with the utmost caution by trained professionals. A thorough risk assessment should

be performed before any use of this compound.

Introduction
(2r)-2-(3,4-Dichlorophenyl)oxirane is a chiral epoxide derivative of dichlorobenzene.

Epoxides are a class of reactive compounds widely used in organic synthesis, including the

development of pharmaceutical agents. The presence of the dichlorophenyl group and the

strained oxirane ring suggests that this compound may exhibit notable biological activity and

requires careful handling. This guide summarizes the known safety information, handling

procedures, and personal protective equipment recommendations.

Hazard Identification and Classification
While specific GHS classification for (2r)-2-(3,4-Dichlorophenyl)oxirane is not readily

available, the classification for the analogous 2-(2,4-dichlorophenyl)oxirane is provided below

and should be considered as a minimum precaution.

GHS Classification (for 2-(2,4-dichlorophenyl)oxirane):
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Pictograms:

GHS02: Flame

GHS07: Exclamation mark

GHS08: Health hazard

Signal Word: Warning

Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H341: Suspected of causing genetic defects.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the data tables section.

Physicochemical Information
Specific physicochemical data for (2r)-2-(3,4-Dichlorophenyl)oxirane is not available. The

following information is for the racemate of the 2,4-dichloro isomer.
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Property Value Source

CAS Number
13692-15-4 (for 2-(2,4-

dichlorophenyl)oxirane)

Molecular Formula C₈H₆Cl₂O [1]

Molecular Weight 189.04 g/mol [1]

Physical Form Liquid

Purity 95%

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[2]

Use non-sparking tools and take precautionary measures against static discharge.[2][3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store in a cool place.[3] The mention of "Cold-chain transportation" for 2-(3,4-

Dichlorophenyl)oxirane suggests that refrigeration (2-8°C) is advisable for long-term

storage.[4]
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Store locked up.[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when handling this

compound.

PPE Type Specifications

Eye/Face Protection
Chemical safety goggles with side shields or a

face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Lab coat and other protective

clothing to prevent skin contact.

Respiratory Protection
In case of insufficient ventilation, wear a suitable

respirator with an organic vapor cartridge.

First Aid Measures
In case of exposure, immediate medical attention is required.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Call a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., sand, diatomite, acid binders,

universal binders, sawdust) and place in a suitable, closed container for disposal.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of (2r)-2-(3,4-Dichlorophenyl)oxirane
are not readily available in the public domain. However, a general procedure for the

epoxidation of styrenes, which could be adapted for the synthesis of this compound, involves

the reaction of the corresponding alkene (3,4-dichlorostyrene) with an oxidizing agent such as

meta-chloroperoxybenzoic acid (m-CPBA) or dimethyldioxirane (DMDO) in a suitable solvent

like dichloromethane or acetone.[5]
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General Epoxidation Workflow (Illustrative)
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Caption: Illustrative workflow for the synthesis of an oxirane from an alkene.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical flow of actions in case of an accidental exposure to

the chemical.
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Caption: First aid decision pathway following accidental exposure.

Quantitative Data Summary
GHS Hazard and Precautionary Statements for 2-(2,4-dichlorophenyl)oxirane
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Category Code Statement

Hazard H226 Flammable liquid and vapor.

H302 Harmful if swallowed.

H312 Harmful in contact with skin.

H315 Causes skin irritation.

H317
May cause an allergic skin

reaction.

H319 Causes serious eye irritation.

H332 Harmful if inhaled.

H335
May cause respiratory

irritation.

H341
Suspected of causing genetic

defects.

Precautionary P201
Obtain special instructions

before use.

P202

Do not handle until all safety

precautions have been read

and understood.

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241
Use explosion-proof electrical/

ventilating/ lighting equipment.

P242 Use only non-sparking tools.
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P243
Take precautionary measures

against static discharge.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash hands and other

exposed areas thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P272

Contaminated work clothing

should not be allowed out of

the workplace.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.
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P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P308+P313
IF exposed or concerned: Get

medical advice/attention.

P333+P313
If skin irritation or rash occurs:

Get medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P403+P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.

P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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